Cas no 1367422-16-9 (4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine)

• Product Name: 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine
• CAS No: 1367422-16-9
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• MDL: MFCD32200680
• CID: 4774557
• Update Time: 2026-02-26

4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine
• trans-4-(2,2,2-Trifluoroethoxy)cyclohexanamine
• SB33052
• trans-4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine
• Rel-(1r,4r)-4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine
• 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

• MDL： MFCD32200680
• Inchi： 1S/C8H14F3NO/c9-8(10,11)5-13-7-3-1-6(12)2-4-7/h6-7H,1-5,12H2
• InChI Key： DGPHYMXDTCVORL-UHFFFAOYSA-N
• SMILES： FC(COC1CCC(CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine

Introduction to 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine (CAS No. 1367422-16-9)

4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1367422-16-9, this molecule represents a unique structural motif that combines a cyclohexane ring with a trifluoroethoxy substituent and an amine functional group. The presence of fluorine atoms in the trifluoroethoxy group introduces unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery and development.

The chemical structure of 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine can be described as a cyclohexane ring substituted at the 1-position with an amine group (-NH₂) and at the 4-position with a 2,2,2-trifluoroethoxy group (-OCH₂CH₂CHF₂). This arrangement imparts both lipophilicity and fluorine-mediated metabolic stability, which are critical factors in the design of bioactive molecules. The trifluoroethoxy group, in particular, is known for its ability to enhance binding affinity and reduce susceptibility to enzymatic degradation, making it a valuable feature in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine exemplifies this trend by incorporating fluorine atoms into a pharmacophoric framework. The fluorine atoms can influence the electronic distribution of the molecule, leading to improved interactions with biological targets such as enzymes and receptors. This has been observed in various drug candidates where fluorine substitution has led to increased potency and selectivity.

One of the most compelling aspects of 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine is its potential utility as a building block for more complex drug molecules. The cyclohexane ring provides a rigid scaffold that can be modified at multiple positions to create diverse chemical entities. The amine group offers opportunities for further functionalization through reactions such as coupling with carboxylic acids or acid chlorides to form amides, or with aldehydes and ketones to form imines or enamines. These modifications can be tailored to optimize pharmacological properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled the rapid screening of molecules like 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine for their potential biological activity. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These interactions suggest that 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine may have therapeutic potential in areas such as oncology and central nervous system (CNS) disorders.

The synthesis of 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine presents an interesting challenge due to the need to introduce both the trifluoroethoxy and amine groups in a regioselective manner. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to achieve higher yields and purities more efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclohexane ring-fused system while minimizing byproduct formation.

The pharmacological profile of 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine is still under investigation, but preliminary studies suggest that it may exhibit properties such as analgesic activity or modulation of neurotransmitter systems. The combination of lipophilicity provided by the cyclohexane ring and metabolic stability conferred by the trifluoroethoxy group makes this compound an attractive candidate for further exploration. Additionally, its structural features may allow it to cross the blood-brain barrier more effectively than non-fluorinated analogs.

In conclusion,4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine (CAS No. 1367422-16-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features offer advantages in terms of metabolic stability and binding affinity, making it a valuable tool for drug discovery efforts targeting various therapeutic areas, including oncology, CNS disorders, and inflammation-related diseases. As research continues, further insights into its biological activity will likely emerge, paving the way for novel therapeutic interventions based on this innovative molecular scaffold.